Cas no 2648933-35-9 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• CAS No: 2648933-35-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6005245
• PubChem ID: 165528422
• Update Time: 2025-08-05

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid
• EN300-1502287
• 2648933-35-9
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methoxy-4-oxobutanoic acid

• Inchi： 1S/C26H30N2O7/c1-3-8-16(13-23(29)28-22(25(31)32)14-24(30)34-2)27-26(33)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,27,33)(H,28,29)(H,31,32)/t16?,22-/m1/s1
• InChI Key： UKGPPOWCUVQDCO-VXNXSFHZSA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)CC(=O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid

Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic Acid (CAS No. 2648933-35-9)

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid (CAS No. 2648933-35-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The structure of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is a widely used reagent in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for protecting the amino group during the synthesis of complex peptides.

Recent studies have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid can be effectively used as a building block in the synthesis of peptides with enhanced biological activity. The methoxy group in the structure contributes to the overall stability and solubility of the peptide, which are critical factors in drug development.

In another study, researchers at the University of California, San Francisco, explored the use of this compound in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties such as increased stability and reduced immunogenicity. The results showed that (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid can be effectively incorporated into peptidomimetic designs, leading to compounds with enhanced therapeutic potential.

The versatility of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methoxy-4-oxobutanoic acid extends beyond its use in peptide synthesis. It has also been investigated for its potential in drug delivery systems. A study published in the International Journal of Pharmaceutics demonstrated that this compound can be used to modify nanoparticles for targeted drug delivery. The modified nanoparticles exhibited improved cellular uptake and reduced toxicity, making them promising candidates for cancer therapy.

The synthetic route for (2R)-2-3-{(9H-fluoren - 9 - ylmethoxycarbonyl) amino} hexanamide - 4 - methoxy - 4 - oxobutanoic acid involves several key steps. Initially, the amino acid derivative is protected with the Fmoc group using standard coupling reagents such as HATU or DIC. Subsequently, the methoxy group is introduced through an esterification reaction. Finally, the carboxylic acid functionality is activated for further coupling reactions using reagents like EDC or HOBt.

The purity and quality of (2R)-2-{(9H-fluoren - 9 - ylmethoxycarbonyl) amino} hexanamide - 4 - methoxy - 4 - oxobutanoic acid are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques to ensure that the compound meets stringent purity standards. These analytical methods provide detailed information about the molecular structure and help identify any impurities or by-products that may affect its performance.

In conclusion, (2R)-2-{(9H-fluoren - 9 - ylmethoxycarbonyl) amino} hexanamide - 4 - methoxy - 4 - oxobutanoic acid (CAS No. 2648933 - 35 - 9) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for synthesizing peptides and peptidomimetics with enhanced biological activity and stability. Ongoing research continues to explore new avenues for its use, further solidifying its importance in the field.